Cas no 28199-69-1 ((2S,3R)-Dihydrodehydroconiferyl Alcohol)

(2S,3R)-Dihydrodehydroconiferyl Alcohol Properties

Names and Identifiers

• Dihydrodehydrodiconiferyl-alcohol
• 5-Benzofuranpropanol, 2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-, (2R,3S)-
• 4-[(2S,3R)-3-(Hydroxymethyl)-5-(3-hydroxypropyl)-7-methoxy-2,3-di hydro-1-benzofuran-2-yl]-2-methoxyphenol
• DIHYDRODEHYDRODICONIFERYL ALCOHOL
• (+)-(7S,8R)-dihy
• (6,7-diethoxy-3-methyl-1-benzofuran-2-yl)(morpholin-4-yl)methanone
• (7S,8R)-dihydrodehydrodiconiferyl alcohol
• 3,5'-dimethoxy-4',7-epoxy-8,3'-neolignane-4,9,9'-triol
• 3'-methylcedrusin
• 4-((6,7-Diethoxy-3-methyl-2-benzofuranyl)carbonyl)morpholine
• AC1L54S6
• AC1Q5G30
• Betulinsaeure
• BRN 1158591
• CTK4I3613
• KST-1A5484
• Morpholine, 4-((6,7-diethoxy-3-methyl-2-benzofuranyl)carbonyl)-
• (2S,3R)-Dihydrodehydroconiferyl alcohol
• Dehydroconiferyl alcohol
• FS-9708
• XD172959
• 28199-69-1
• (2S,3R)-dihydrodehydrodiconiferyl alcohol
• DTXSID501272203
• CHEBI:143257
• AKOS040761622
• (+)-Dihydrodehyrodiconiferyl Alcohol
• CS-0103769
• NSC674906
• 5-Benzofuranpropanol,2,3-dihydro-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-7-methoxy-, (2S-trans)-
• CHEMBL261907
• SBLZVJIHPWRSQQ-HNAYVOBHSA-
• 4-[(2S, 3R)-3-(hydroxymethyl)-5-(3-hydroxypropyl)-7-methoxy-2, 3-dihydro-1-benzofuran-2-yl]-2-methoxyphenol
• InChI=1/C20H24O6/c1-24-17-10-13(5-6-16(17)23)19-15(11-22)14-8-12(4-3-7-21)9-18(25-2)20(14)26-19/h5-6,8-10,15,19,21-23H,3-4,7,11H2,1-2H3/t15-,19+/m0/s1
• (7S,8R)-Dihydrodehydrodiconiferyl Alcohol
• HY-129144
• NSC-674906
• dihydrodehydrodiconifery alcohol
• 4-[(2S,3R)-3-(hydroxymethyl)-5-(3-hydroxypropyl)-7-methoxy-2,3-dihydro-1-benzofuran-2-yl]-2-methoxyphenol
• NCI60_026519
• 4-[3-(hydroxymethyl)-5-(3-hydroxypropyl)-7-methoxy-2,3-dihydrobenzofuran-2-yl]-2-methoxy-phenol
• NCGC00385401-01
• SCHEMBL4545346
• 3-[2-(4-hydroxy-3-methoxyphenyl)-3-hydroxymethyl-7-methoxy-2,3-dihydro-1-benzofuran-5-yl]propan-1-ol
• Di-hydrodehydrodiconiferyl alcohol
• (+)-Dihydrodehydrodiconiferyl alcohol
• +Expand

• InChIKey： SBLZVJIHPWRSQQ-HNAYVOBHSA-N
• Inchi： InChI=1S/C20H24O6/c1-24-17-10-13(5-6-16(17)23)19-15(11-22)14-8-12(4-3-7-21)9-18(25-2)20(14)26-19/h5-6,8-10,15,19,21-23H,3-4,7,11H2,1-2H3/t15-,19+/m0/s1
• SMILES： COC1=CC(=CC2=C1OC(C2CO)C3=CC(=C(C=C3)O)OC)CCCO

Computed Properties

• Exact Mass: 360.157
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 360.157
• Heavy Atom Count: 26
• Complexity: 433
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 88.4A^2

Experimental Properties

• LogP: 2.54390
• PSA: 88.38000
• Boiling Point: 540.9 °C at 760 mmHg
• Flash Point: 280.9 °C
• Color/Form: Powder
• Density: 1.261